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Compound of Interest

Compound Name: Spiramilactone B

Cat. No.: B15594300 Get Quote

Disclaimer: The information provided pertains to Spironolactone. It is highly probable that

"Spiramilactone B" is a typographical error for Spironolactone, a widely recognized

potassium-sparing diuretic. The following procedures are based on available safety data for

Spironolactone.

This guide furnishes essential safety and logistical information for the proper disposal of

Spironolactone, tailored for researchers, scientists, and drug development professionals.

Adherence to these protocols is critical to ensure personal safety and environmental protection.

Immediate Safety and Handling Precautions
Spironolactone is classified as a hazardous substance with potential health risks. It is

suspected of causing cancer, may damage fertility or the unborn child, and may cause organ

damage through prolonged or repeated exposure[1]. Therefore, strict adherence to safety

protocols is mandatory during handling and disposal.

Personal Protective Equipment (PPE): Always wear the following PPE when handling

Spironolactone:

Gloves: Chemical-resistant gloves.[2]

Protective Clothing: A lab coat or other protective garments.[3]

Eye and Face Protection: Safety glasses with side shields or a face shield.[3]
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Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator

is required when dusts are generated.[2]

Work should be conducted in a well-ventilated area, preferably under a chemical fume hood.

Step-by-Step Disposal Protocol
The primary recommendation for the disposal of Spironolactone is to use an approved

hazardous waste disposal service[4]. For situations where this is not immediately available, and

for the disposal of small quantities of consumer-level products, the following FDA guidelines for

non-flush list medicines can be followed as a secondary measure, while remaining compliant

with local and institutional regulations[5][6].

Protocol for Disposal of Spironolactone:

Initial Assessment:

Determine if a drug take-back program or a licensed hazardous waste disposal service is

available. This is the preferred and most environmentally sound method of disposal.[5]

If a Take-Back Program is Unavailable, Proceed with Household Trash Disposal:

Step 1: Removal from Original Packaging: Carefully remove the Spironolactone from its

original container(s).[5][6]

Step 2: Admixture with Undesirable Substance: Mix the Spironolactone (do not crush

tablets or capsules) with an unpalatable substance to prevent diversion and accidental

ingestion by people or animals. Suitable materials include:

Used coffee grounds

Dirt

Cat litter[5][6]

Step 3: Containment: Place the mixture into a sealable container, such as a resealable

plastic bag, an empty can, or another container that can be tightly closed to prevent

leakage.[5]
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Step 4: Final Disposal: Place the sealed container in the household trash.[5]

Step 5: De-identification of Packaging: Before recycling or discarding the original

packaging, ensure all personal and identifying information is scratched out or removed to

protect privacy.[5][6]

Chemical and Physical Properties of Spironolactone
The following table summarizes key quantitative data for Spironolactone.

Property Value Reference

Molecular Formula C24H32O4S [4][7]

Molecular Weight 416.6 g/mol [7]

Appearance
Light cream-colored to light tan

crystalline powder
[4][7][8]

Solubility in Water Practically insoluble [8]

Other Solubilities

Soluble in alcohol and ethyl

acetate; freely soluble in

chloroform and benzene;

slightly soluble in methanol.

[8]

CAS Number 52-01-7 [1][4]

Spironolactone Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Spironolactone.
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Start: Spironolactone for Disposal

Is a drug take-back program or
approved waste disposal plant available?

Utilize take-back program or
waste disposal plant

Yes

Proceed with household trash disposal protocol

No

End of Disposal Process

1. Remove from original container

2. Mix with an undesirable substance
(e.g., coffee grounds, dirt, cat litter)

3. Place mixture in a sealed container

4. Dispose of container in household trash

5. Redact personal info and
dispose of/recycle packaging

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Spironolactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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